Cas no 1258622-51-3 (3-(4-Methylsulfonylphenyl)picolinic acid)

• Product Name: 3-(4-Methylsulfonylphenyl)picolinic acid
• CAS No: 1258622-51-3
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• MDL: MFCD18085804
• CID: 5167982
• Update Time: 2026-03-04

3-(4-Methylsulfonylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-METHYLSULFONYLPHENYL)PICOLINIC ACID
• 2-Pyridinecarboxylic acid, 3-[4-(methylsulfonyl)phenyl]-
• 3-(4-Methylsulfonylphenyl)picolinic acid

• MDL： MFCD18085804
• Inchi： 1S/C13H11NO4S/c1-19(17,18)10-6-4-9(5-7-10)11-3-2-8-14-12(11)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： WLWURFVNOQFFQX-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1=CC=CN=C1C(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 420
• XLogP3: 1.6
• Topological Polar Surface Area: 92.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(4-Methylsulfonylphenyl)picolinic acid

Comprehensive Overview of 3-(4-Methylsulfonylphenyl)picolinic acid (CAS No. 1258622-51-3): Properties, Applications, and Research Insights

3-(4-Methylsulfonylphenyl)picolinic acid (CAS No. 1258622-51-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a picolinic acid scaffold with a 4-methylsulfonylphenyl moiety, offering versatile reactivity and potential bioactivity. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in targeting inflammatory pathways and enzyme modulation.

Recent studies highlight the compound's relevance in small-molecule drug development, where its sulfone group enhances binding affinity to protein targets. The CAS No. 1258622-51-3 has surfaced in patent literature related to kinase inhibitors, addressing trending topics like precision medicine and personalized therapeutics. Its physicochemical properties—including solubility in polar solvents and thermal stability up to 200°C—make it suitable for high-throughput screening applications.

From an industrial perspective, 3-(4-Methylsulfonylphenyl)picolinic acid aligns with the growing demand for sustainable synthetic intermediates. Manufacturers are optimizing greener production routes using catalytic methods, responding to environmental concerns frequently searched in AI-driven chemistry platforms. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical parameter for regulatory compliance in GMP applications.

The compound's mechanism of action is under investigation for potential metabolic disorder interventions, coinciding with rising global health searches on diabetes management and obesity-related targets. Its dual-functionality (acidic carboxyl and electron-withdrawing sulfonyl groups) enables diverse derivatization, a feature highlighted in recent medicinal chemistry webinars. Storage recommendations typically suggest inert atmospheres at 2-8°C to maintain stability.

Emerging data from structure-activity relationship (SAR) studies position this molecule as a candidate for next-generation therapeutics. Computational modeling indicates favorable ADMET profiles, addressing frequent queries about drug-likeness in AI-based drug design forums. The scientific community also notes its potential in crop protection formulations, though this application requires further field validation.

Quality control protocols for CAS 1258622-51-3 emphasize chromatographic purity assessments and residual solvent monitoring, reflecting industry standards for research-grade chemicals. As synthetic biology advances, this compound's role in enzyme engineering platforms may expand, particularly for biocatalysis applications currently trending in green chemistry publications.